Cas no 2137471-97-5 (2-{3-(aminomethyl)-8-methyl-8-azabicyclo3.2.1octan-3-yloxy}ethan-1-ol)

• Product Name: 2-{3-(aminomethyl)-8-methyl-8-azabicyclo3.2.1octan-3-yloxy}ethan-1-ol
• CAS No: 2137471-97-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 5951288
• PubChem ID: 165501555
• Update Time: 2025-06-27

2-{3-(aminomethyl)-8-methyl-8-azabicyclo3.2.1octan-3-yloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{3-(aminomethyl)-8-methyl-8-azabicyclo3.2.1octan-3-yloxy}ethan-1-ol
• EN300-1179032
• 2137471-97-5
• 2-{[3-(aminomethyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl]oxy}ethan-1-ol

• Inchi： 1S/C11H22N2O2/c1-13-9-2-3-10(13)7-11(6-9,8-12)15-5-4-14/h9-10,14H,2-8,12H2,1H3
• InChI Key： YVVRQNVGHPWHIM-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CN)CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-{3-(aminomethyl)-8-methyl-8-azabicyclo3.2.1octan-3-yloxy}ethan-1-ol

Compound 2137471-97-5: A Comprehensive Overview of 2-{3-(Aminomethyl)-8-Methyl-8-Azabicyclo[3.2.1]Octan-3-Yloxy}Ethan-1-Ol

The compound 2-{3-(Aminomethyl)-8-Methyl-8-Azabicyclo[3.2.1]Octan-3-Yloxy}Ethan-1-Ol (CAS No. 2137471-97-5) is a complex organic molecule with a unique bicyclic structure and functional groups that make it a subject of interest in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of bicyclic amines, which are known for their structural diversity and potential biological activities. Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis, characterization, and applications of this compound in greater depth.

Bicyclic structures like the 8-Azabicyclo[3.2.1]octane system are highly valued in drug design due to their ability to mimic natural product scaffolds and provide rigid frameworks for bioisosteric replacements. The presence of an aminomethyl group further enhances the compound's versatility, as it can act as a nucleophile or participate in hydrogen bonding interactions, which are critical for molecular recognition and binding affinity in biological systems.

Recent studies have focused on the synthesis and optimization of this compound, employing novel catalytic methods and asymmetric synthesis techniques to achieve high enantiomeric excess (ee). For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to construct the bicyclic core efficiently, while others have explored enzymatic approaches for stereoselective synthesis. These advancements not only improve the scalability of production but also pave the way for the exploration of this compound's pharmacokinetic properties.

The biological activity of CAS No. 2137471-97-5 has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). Additionally, its ability to modulate ion channels has led to exploratory research in the context of pain management and cardiovascular disorders.

In terms of application, CAS No. 2137471-97-5 holds promise as a lead compound for drug discovery programs targeting central nervous system disorders. Its structural features, including the bicyclic amine framework and hydroxyl group, make it an attractive candidate for further optimization through medicinal chemistry approaches such as bioisosteric replacement and fragment-based drug design.

Moreover, the compound's stability under physiological conditions has been evaluated through rigorous in vitro assays, demonstrating its potential suitability for systemic administration. Researchers have also explored its pharmacokinetic profile using advanced analytical techniques like liquid chromatography-mass spectrometry (LC-MS), providing insights into its absorption, distribution, metabolism, and excretion (ADME) properties.

From an environmental perspective, CAS No. 2137471-97-5 has been assessed for its biodegradability and ecotoxicological impact under simulated environmental conditions. These studies are crucial for ensuring that its production and use align with sustainable practices and regulatory requirements.

In conclusion, CAS No. 2137471-97-5 represents a cutting-edge molecule with significant potential across multiple domains due to its unique structural features and promising biological activities. Ongoing research continues to unlock its full potential through innovative synthetic strategies and comprehensive biological evaluations.